Cas no 5787-32-6 (Butane, 2-bromo-, (2S)-)

• Product Name: Butane, 2-bromo-, (2S)-
• CAS No: 5787-32-6
• MF: C₄H₉Br
• MW: 137.018260717392
• CID: 343901
• PubChem ID: 12236140
• Update Time: 2025-04-19

Butane, 2-bromo-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butane, 2-bromo-, (2S)-
• [S,(+)]-2-Bromobutane
• (+)-2-Bromobutane
• (+)-sec-Butyl bromide
• (A+/-)-2-bromo-butane
• 5787-32-6
• sec-Butyl bromide D-form [MI]
• (S)-2-Bromobutane
• 2AL1MZU0XA
• 2-Bromobutane, (S)-
• SCHEMBL6956478
• (2S)-2-bromobutane
• DTXSID50481749
• (S)-(+)-2-Bromobutane
• Q27254482
• UNII-2AL1MZU0XA

• Inchi： 1S/C4H9Br/c1-3-4(2)5/h4H,3H2,1-2H3/t4-/m0/s1
• InChI Key： UPSXAPQYNGXVBF-BYPYZUCNSA-N
• SMILES： Br[C@@H](C)CC

Computed Properties

• Exact Mass: 135.98877
• Monoisotopic Mass: 135.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 19.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0